3-benzenesulfonamido-N-[5-(3-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 3-(benzenesulfonamido)-N-[5-(3-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C22H18N4O6S2/c1-33(28,29)19-12-6-8-16(14-19)21-24-25-22(32-21)23-20(27)15-7-5-9-17(13-15)26-34(30,31)18-10-3-2-4-11-18/h2-14,26H,1H3,(H,23,25,27)
• InChI Key: XXQMGSPNSCCENS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2=NN=C(O2)NC(=O)C3=CC(=CC=C3)NS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C22H18N4O6S2
• Molecular Weight: 498.5 g/mol
• CAS No.: 886909-17-7

Description

This compound, also known by its CAS No. 886909-17-7, is a research chemical and not intended for human or veterinary use. It has a molecular formula of C22H18N4O6S2 and a molecular weight of 498.53.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,3,4-oxadiazol-2-yl group attached to a benzenesulfonamido moiety. It has a complexity of 911, a rotatable bond count of 7, a hydrogen bond donor count of 2, and a hydrogen bond acceptor count of 9.

Scientific Research Applications

Synthesis and Biological Evaluation

Research has been focused on synthesizing novel benzenesulfonamide derivatives, exploring their chemical reactivity towards various nucleophiles for the potential development of new therapeutic agents. For instance, the study by Fahim and Shalaby (2019) elaborated on the synthesis of pyrazolyl and isoxazolyl-phenyl benzenesulfonamide derivatives, some of which exhibited significant in vitro antitumor activity against HepG2 and MCF-7 cell lines. The compound 4-chloro-N-(4-(isoxazole-3-yl)phenyl) benzenesulfonamide was highlighted for its interaction against KSHV thymidylate synthase complex, suggesting its potential in cancer therapy (Asmaa M. Fahim, Mona A. Shalaby, 2019).

Anticancer Activity

A detailed structure-activity analysis of novel (E)-5-(2-Arylvinyl)-1,3,4-oxadiazol-2-yl)benzenesulfonamides was conducted by Szafrański et al. (2020). This research aimed to understand the influence of the 2-aryl-vinyl substituent and benzenesulfonamide scaffold on anticancer activity. One compound, in particular, showed promising activity against various cancer cell lines, indicating the importance of the sulfonamide moiety's position relative to the oxadiazole ring for optimizing antitumor activity (Krzysztof Szafrański, J. Sławiński, Łukasz Tomorowicz, A. Kawiak, 2020).

Enzyme Inhibition

Compounds incorporating benzenesulfonamide and 1,3,4-oxadiazole moieties have also been investigated for their enzyme inhibitory properties. Khan et al. (2022) synthesized S-alkylphthalimide-oxadiazole-benzenesulfonamide hybrids from probenecid, exhibiting notable α-amylase inhibition. This suggests their potential therapeutic application in diseases where enzyme inhibition is beneficial, such as diabetes or Alzheimer's disease (B. Khan, S. S. Hamdani, M. N. Ahmed, S. Hameed, Muhammad Ashfaq, Ahmed M. Shawky, Mahmoud A. A. Ibrahim, Peter A. Sidhom, 2022).